88-46-0

2,5-Dihydroxybenzenesulfonic Acid

In Stock

• CAS RN:
• 88-46-0

• Formula:
• C6H6O5S

• InChI:
• InChI=1S/C6H6O5S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3,7-8H,(H,9,10,11)

• InChIKey:
• IKQCSJBQLWJEPU-UHFFFAOYSA-N

• 2,5-dihydroxybenzenesulfonic acid is a dihydroxybenzenesulfonic acid that is hydroquinone in which one of the phenyl hydrogens is substituted by a sulfonic acid group. It has a role as a metabolite. It is a dihydroxybenzenesulfonic acid and a member of hydroquinones. It derives from a hydroquinone.
  A drug used to reduce hemorrhage in diabetic retinopathy.

Bis(chloromethyl)phenylphosphine oxide

• CAS RN:
• 18788-46-0

• Formula:
• C8H9Cl2OP

• InChI:
• InChI=1S/C8H9Cl2OP/c9-6-12(11,7-10)8-4-2-1-3-5-8/h1-5H,6-7H2

• InChIKey:
• KPIDOGVZNRBASG-UHFFFAOYSA-N

• Bis(chloromethyl)phenylphosphine oxide is a useful research compound. Its molecular formula is C8H9Cl2OP and its molecular weight is 223.03 g/mol. The purity is usually 95%.

4,5-Dimethyl-2-ethyl-3-thiazoline

In Stock

• CAS RN:
• 76788-46-0

• Formula:
• C7H13NS

• InChI:
• InChI=1S/C7H13NS/c1-4-7-8-5(2)6(3)9-7/h6-7H,4H2,1-3H3

• InChIKey:
• CSACPVARWHDAET-UHFFFAOYSA-N

• 2-Ethyl-2, 5-dihydro-4, 5-dimethylthiazole, also known as 2-ethyl-4, 5-dimethyl-3-thiazoline or fema 3620, belongs to the class of organic compounds known as thiazolines. These are heterocyclic compounds containing a five-member unsaturated aliphatic ring with one nitrogen atom, one sulfur atom, three carbon atoms. 2-Ethyl-2, 5-dihydro-4, 5-dimethylthiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-2, 5-dihydro-4, 5-dimethylthiazole is primarily located in the membrane (predicted from logP). 2-Ethyl-2, 5-dihydro-4, 5-dimethylthiazole has a chocolate, coffee, and meat taste.

3,5-Dimethylphenylacetic acid

In Stock

• CAS RN:
• 42288-46-0

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-7-3-8(2)5-9(4-7)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)

• InChIKey:
• HDNBKTWQBJJYPD-UHFFFAOYSA-N

• 3,5-Dimethylphenylacetic acid is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

7-(Phenylsulfanyl)-2,4-bis(trifluoromethyl)[1,8]naphthyridine

In Stock

• CAS RN:
• 241488-46-0

• Formula:
• C16H8F6N2S

• InChI:
• InChI=1S/C16H8F6N2S/c17-15(18,19)11-8-12(16(20,21)22)23-14-10(11)6-7-13(24-14)25-9-4-2-1-3-5-9/h1-8H

• InChIKey:
• AZIGJRPFWKWCSS-UHFFFAOYSA-N

• 7-(Phenylsulfanyl)-2,4-bis(trifluoromethyl)[1,8]naphthyridine is a useful research compound. Its molecular formula is C16H8F6N2S and its molecular weight is 374.3. The purity is usually 95%.

2-amino-6-tert-butyl-N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

In Stock

• CAS RN:
• 440088-46-0

• Formula:
• C20H26N2O2S

• InChI:
• InChI=1S/C20H26N2O2S/c1-20(2,3)12-5-10-15-16(11-12)25-18(21)17(15)19(23)22-13-6-8-14(24-4)9-7-13/h6-9,12H,5,10-11,21H2,1-4H3,(H,22,23)

• InChIKey:
• JCJFIBGGDZZQAU-UHFFFAOYSA-N

• 2-amino-6-tert-butyl-N-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide

In Stock

• CAS RN:
• 851988-46-0

• Formula:
• C16H14F2N4OS

• InChI:
• InChI=1S/C16H14F2N4OS/c1-22(2)11-5-3-9(4-6-11)15(23)20-21-16-19-14-12(18)7-10(17)8-13(14)24-16/h3-8H,1-2H3,(H,19,21)(H,20,23)

• InChIKey:
• NOZORKOZTRRZTD-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(dimethylamino)benzohydrazide is a useful research compound. Its molecular formula is C16H14F2N4OS and its molecular weight is 348.37. The purity is usually 95%.

N-(4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-46-0

• Formula:
• C23H27N3OS

• InChI:
• InChI=1S/C23H27N3OS/c1-17-10-12-18(13-11-17)24-21(27)16-28-22-19-8-4-5-9-20(19)25-23(26-22)14-6-2-3-7-15-23/h4-5,8-13,25H,2-3,6-7,14-16H2,1H3,(H,24,27)

• InChIKey:
• LPAOLTIKEJILHD-UHFFFAOYSA-N

• N-(4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H27N3OS and its molecular weight is 393.55. The purity is usually 95%.

1-(4-ethylpiperazin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione

In Stock

• CAS RN:
• 893988-46-0

• Formula:
• C22H28N4O3

• InChI:
• InChI=1S/C22H28N4O3/c1-2-23-11-13-25(14-12-23)22(29)21(28)18-15-26(19-8-4-3-7-17(18)19)16-20(27)24-9-5-6-10-24/h3-4,7-8,15H,2,5-6,9-14,16H2,1H3

• InChIKey:
• BUMSCNWJEWBSJH-UHFFFAOYSA-N

• 1-(4-ethylpiperazin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C22H28N4O3 and its molecular weight is 396.491. The purity is usually 95%.

1-[2-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine

In Stock

• CAS RN:
• 932988-46-0

• Formula:
• C19H22N4O

• InChI:
• InChI=1S/C19H22N4O/c1-14-12-19(22-10-6-3-7-11-22)23-18(20-14)13-16(21-23)15-8-4-5-9-17(15)24-2/h4-5,8-9,12-13H,3,6-7,10-11H2,1-2H3

• InChIKey:
• UDQRZMMCEYJVFZ-UHFFFAOYSA-N

• 1-[2-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine is a useful research compound. Its molecular formula is C19H22N4O and its molecular weight is 322.412. The purity is usually 95%.

4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-46-0

• Formula:
• C20H21N3O

• InChI:
• InChI=1S/C20H21N3O/c1-22-9-11-23(12-10-22)15-17-3-2-4-19(13-17)20(24)18-7-5-16(14-21)6-8-18/h2-8,13H,9-12,15H2,1H3

• InChIKey:
• JAPJZJKVZCTOED-UHFFFAOYSA-N

• 4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C20H21N3O and its molecular weight is 319.4 g/mol. The purity is usually 95%.

4-(Hydroxymethyl)benzene-1,2,3-triol

In Stock

• CAS RN:
• 437988-46-0

• Formula:
• C7H8O4

• InChI:
• InChI=1S/C7H8O4/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,8-11H,3H2

• InChIKey:
• KPAQWJFRHOHSRO-UHFFFAOYSA-N

• 4-(Hydroxymethyl)benzene-1,2,3-triol, also known as 4-(Hydroxymethyl)benzene-1,2,3-triol, is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.14 g/mol. The purity is usually 95%.

[1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride

In Stock

• CAS RN:
• 1365988-46-0

• Formula:
• C10H18Cl2N4

• InChI:
• InChI=1S/C10H16N4.2ClH/c11-7-9-1-5-14(6-2-9)10-8-12-3-4-13-10;;/h3-4,8-9H,1-2,5-7,11H2;2*1H

• InChIKey:
• XBDYBHOFTKXHFV-UHFFFAOYSA-N

• [1-(Pyrazin-2-yl)piperidin-4-yl]methanamine dihydrochloride is a useful research compound. Its molecular formula is C10H18Cl2N4 and its molecular weight is 265.18. The purity is usually 95%.

N'-(5-chloropentanoyl)-4-fluorobenzohydrazide

In Stock

• CAS RN:
• 1823188-46-0

• Formula:
• C12H14ClFN2O2

• InChI:
• InChI=1S/C12H14ClFN2O2/c13-8-2-1-3-11(17)15-16-12(18)9-4-6-10(14)7-5-9/h4-7H,1-3,8H2,(H,15,17)(H,16,18)

• InChIKey:
• WVYKHBKWSXVGMP-UHFFFAOYSA-N

• N'-(5-chloropentanoyl)-4-fluorobenzohydrazide is a useful research compound. Its molecular formula is C12H14ClFN2O2 and its molecular weight is 272.7 g/mol. The purity is usually 95%.

tert-Butyl 3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1289388-46-0

• Formula:
• C15H23N3O3

• InChI:
• InChI=1S/C15H23N3O3/c1-11-7-8-13(17-16-11)20-12-6-5-9-18(10-12)14(19)21-15(2,3)4/h7-8,12H,5-6,9-10H2,1-4H3

• InChIKey:
• GPQCPTOIJOGTHN-UHFFFAOYSA-N

• Tert-Butyl 3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H23N3O3 and its molecular weight is 293.36. The purity is usually 95%.

3-Amino-1-(3,4-dimethoxypyrrolidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1700188-46-0

• Formula:
• C9H18N2O3

• InChI:
• InChI=1S/C9H18N2O3/c1-13-7-5-11(6-8(7)14-2)9(12)3-4-10/h7-8H,3-6,10H2,1-2H3

• InChIKey:
• DWXHMPCDAHDREC-UHFFFAOYSA-N

• 3-Amino-1-(3,4-dimethoxypyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C9H18N2O3 and its molecular weight is 202.25 g/mol. The purity is usually 95%.

1-(4-Chlorobenzyl)-3-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)urea

In Stock

• CAS RN:
• 1705388-46-0

• Formula:
• C19H22ClN3O2

• InChI:
• InChI=1S/C19H22ClN3O2/c1-23-9-8-14-10-15(4-7-17(14)23)18(24)12-22-19(25)21-11-13-2-5-16(20)6-3-13/h2-7,10,18,24H,8-9,11-12H2,1H3,(H2,21,22,25)

• InChIKey:
• DBRVXVWTHCWVLL-UHFFFAOYSA-N

• 1-(4-Chlorobenzyl)-3-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)urea is a useful research compound. Its molecular formula is C19H22ClN3O2 and its molecular weight is 359.85. The purity is usually 95%.

N-methyl-2-((1-(3-(4-(trifluoromethyl)phenyl)propanoyl)piperidin-4-yl)sulfonyl)acetamide

In Stock

• CAS RN:
• 1797688-46-0

• Formula:
• C18H23F3N2O4S

• InChI:
• InChI=1S/C18H23F3N2O4S/c1-22-16(24)12-28(26,27)15-8-10-23(11-9-15)17(25)7-4-13-2-5-14(6-3-13)18(19,20)21/h2-3,5-6,15H,4,7-12H2,1H3,(H,22,24)

• InChIKey:
• NYQMORMEEZMGDO-UHFFFAOYSA-N

• N-methyl-2-((1-(3-(4-(trifluoromethyl)phenyl)propanoyl)piperidin-4-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C18H23F3N2O4S and its molecular weight is 420.45. The purity is usually 95%.

N1-(3-fluoro-4-methylphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1797888-46-0

• Formula:
• C21H27FN2O3

• InChI:
• InChI=1S/C21H27FN2O3/c1-12-3-4-17(10-18(12)22)24-20(26)19(25)23-11-21(27-2)15-6-13-5-14(8-15)9-16(21)7-13/h3-4,10,13-16H,5-9,11H2,1-2H3,(H,23,25)(H,24,26)

• InChIKey:
• VBFFSUWCXHMVBA-UHFFFAOYSA-N

• N1-(3-fluoro-4-methylphenyl)-N2-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H27FN2O3 and its molecular weight is 374.456. The purity is usually 95%.

4-(Difluoromethyl)-2,5-dimethylthiophene-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248288-46-0

• Formula:
• C8H8F2O2S

• InChI:
• InChI=1S/C8H8F2O2S/c1-3-5(7(9)10)6(8(11)12)4(2)13-3/h7H,1-2H3,(H,11,12)

• InChIKey:
• OVJVMKZLSXORGA-UHFFFAOYSA-N

• 4-(Difluoromethyl)-2,5-dimethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8F2O2S and its molecular weight is 206.21. The purity is usually 95%.

(5-Bromopyridin-3-yl)-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379988-46-0

• Formula:
• C18H20BrN3O2

• InChI:
• InChI=1S/C18H20BrN3O2/c1-13-3-2-6-21-17(13)24-12-14-4-7-22(8-5-14)18(23)15-9-16(19)11-20-10-15/h2-3,6,9-11,14H,4-5,7-8,12H2,1H3

• InChIKey:
• UGXPYBCLVYAJEG-UHFFFAOYSA-N

• (5-Bromopyridin-3-yl)-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H20BrN3O2 and its molecular weight is 390.281. The purity is usually 95%.